Cas no 1807040-61-4 (4-Difluoromethoxy-2-fluorobenzotrifluoride)

4-Difluoromethoxy-2-fluorobenzotrifluoride structure
1807040-61-4 structure
Product Name:4-Difluoromethoxy-2-fluorobenzotrifluoride
CAS No:1807040-61-4
MF:C8H4F6O
MW:230.107183456421
CID:4707891
Update Time:2023-08-15

4-Difluoromethoxy-2-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 4-Difluoromethoxy-2-fluorobenzotrifluoride
    • Inchi: 1S/C8H4F6O/c9-6-3-4(15-7(10)11)1-2-5(6)8(12,13)14/h1-3,7H
    • InChI Key: KZSHBXCVDAGXHZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(F)(F)F)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Topological Polar Surface Area: 9.2
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